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Compound of Interest

Compound Name: Batilol

Cat. No.: B1667762

For Researchers, Scientists, and Drug Development Professionals

Introduction

Batilol, also known as Batyl Alcohol or 1-O-Octadecylglycerol, is an alkylglycerol naturally
found in sources like shark liver oil and animal bone marrow.[1][2] It is recognized for its
biological activities, including its role as an inflammatory agent.[1][2][3] Proper preparation of
Batilol solutions is critical for obtaining accurate and reproducible results in cell culture
experiments. Due to its lipophilic nature and low aqueous solubility, specific protocols must be
followed to ensure its stability and bioavailability to cells in vitro.

This document provides detailed protocols for the preparation of Batilol stock and working
solutions, guidelines for storage, and methodologies for its application in cell culture-based

assays.

Batilol: Chemical and Physical Properties

A clear understanding of Batilol's properties is essential for accurate solution preparation.
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Property Value Reference
Chemical Formula C21H4403 [415]
Molecular Weight 344.57 g/mol [1][2][4]116]
CAS Number 544-62-7 [1][4][5][6]
Appearance Solid powder [2][5]

Batyl alcohol, 1-O-
Synonyms Octadecylglycerol, Stearyl [L][2118]1[7]
monoglyceride

N Soluble in Dimethyl Sulfoxide
Solubility (DMSO) [1][2][5]

DMSO Solubility Limit ~68 mg/mL (197.34 mM) [1]

Experimental Protocols

Due to its poor water solubility, Batilol must first be dissolved in an organic solvent to create a
concentrated stock solution.[8] Dimethyl Sulfoxide (DMSO) is the recommended solvent.[1][2]

[5]

Materials:

Batilol powder (CAS 544-62-7)

Sterile, anhydrous, cell culture-grade DMSO

Sterile microcentrifuge tubes or amber glass vials

Analytical balance and weighing paper/boat

Sterile pipette tips

Procedure:
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» Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to
prevent contamination of the stock solution.[9]

» Weighing Batilol: Carefully weigh the desired amount of Batilol powder using an analytical
balance. Handle the powder in a well-ventilated area and wear appropriate personal
protective equipment.[10][11]

 Dissolution:
o Transfer the weighed Batilol powder into a sterile tube or vial.

o Add the calculated volume of sterile DMSO to achieve the desired stock concentration
(e.g., 100 mM).

o Example Calculation for a 100 mM Stock Solution:

» Mass (mg) = Desired Volume (mL) x 100 mmol/L x 344.57 g/mol x (1 mg / 1000 pg) x
(1 L/1000 mL)

» To make 1 mL of a 100 mM stock: Mass = 1 mL x 0.1 mol/L x 344.57 g/mol = 0.034457
g = 34.46 mg.

» Therefore, dissolve 34.46 mg of Batilol in 1 mL of DMSO.

o Ensure Complete Solubilization: Vortex the solution thoroughly. If necessary, gently warm the
solution in a 37°C water bath or sonicate briefly to ensure all powder has dissolved
completely.[12] Visually inspect for any remaining particulates.

e Storage:

o Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes
to avoid repeated freeze-thaw cycles.[1]

o Store the aliquots protected from light.[5][8]

o Refer to the storage conditions table below for appropriate temperatures.
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This protocol describes the dilution of the concentrated DMSO stock solution into an aqueous
cell culture medium for treating cells. The key challenge is to prevent the compound from
precipitating.[12]

Materials:

Concentrated Batilol stock solution (from Protocol 1)

Pre-warmed (37°C) sterile cell culture medium (e.g., DMEM, RPMI-1640)

Sterile tubes for dilution

Sterile pipette tips
Procedure:

e Thaw Stock Solution: Thaw one aliquot of the concentrated Batilol stock solution at room
temperature.

e Pre-warm Medium: Ensure the cell culture medium to be used for dilution is pre-warmed to
37°C, as this can help maintain solubility.[12]

o Perform Serial Dilutions (Recommended): To prevent precipitation, do not add the
concentrated stock directly to the final volume of media. A stepwise dilution is preferable.[12]

o Intermediate Dilution (Example): To achieve a final concentration of 100 uM from a 100
mM stock, first create a 1 mM intermediate solution. Add 10 pL of the 100 mM stock to 990
uL of pre-warmed medium and mix gently by pipetting.

o Final Dilution: Add the required volume of the intermediate solution to your cell culture
plate/flask containing cells and media. For example, to achieve 100 uM in a final volume of
2 mL, add 200 pL of the 1 mM intermediate solution to 1.8 mL of media in the well.

e Solvent Control: It is critical to include a vehicle control in all experiments.[12] This control
should contain the same final concentration of DMSO as the experimental conditions to
account for any effects of the solvent on the cells. The final DMSO concentration should
ideally be kept below 0.5%.[12][13]
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e Mix and Incubate: Gently swirl the culture plate or flask to ensure even distribution of the
Batilol working solution. Proceed with your experimental incubation period.

Storage and Stability

Proper storage is essential to maintain the integrity and activity of Batilol.

Shelf Life
Short-Term Long-Term
Form (Properly Reference
Storage Storage
Stored)
0 - 4°C (days to -20°C (months to
Solid Powder weeks), dry and years), dry and >3 years [1][5]
dark dark
o -20°C (months)
Stock Solutionin 0 - 4°C (days to 1 month (-20°C),
or-80°C (upto 1l [1][5]
DMSO weeks) 1 year (-80°C)

year)

Stability in Media: The stability of Batilol in cell culture media can be affected by factors like
pH, temperature, and media components.[8][14] It is recommended to prepare fresh working
solutions immediately before each experiment. For long-term experiments, the stability of
Batilol under your specific culture conditions should be validated, for instance, by using
analytical methods like HPLC to quantify the remaining compound over time.[8][15]

Visualization of Workflows and Pathways
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Step 1: Stock Solution Preparation

Weigh Batilol Powder

'

Dissolve in 100% DMSO

;

Vortex / Sonicate
to Ensure Solubilization

;

Aliquot for Single Use

'

Store at -80°C

egin Experiment

Step 2: Working $Solution Preparation

Thaw Single Aliquot

'

Prepare Intermediate Dilution
in Pre-warmed (37°C) Medium

' !

Add to Cell Culture Vessel Include Vehicle Control
to Final Concentration (Medium + DMSO)

Click to download full resolution via product page

Caption: Workflow for preparing Batilol stock and working solutions.
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*Hypothesized based on related compounds
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.selleckchem.com/products/batyl-alcohol.html
https://buildingblock.bocsci.com/product/batyl-alcohol-cas-544-62-7-291701.html
https://www.targetmol.com/compound/batilol
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C21H44O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-24-20-21(23)19-22/h21-23H,2-20H2,1H3
https://www.medkoo.com/products/26117
https://www.chemeo.com/cid/96-209-4/Batilol
https://store.apolloscientific.co.uk/product/batilol
https://www.benchchem.com/pdf/Pallidol_Stability_in_Cell_Culture_Media_A_Technical_Support_Center.pdf
https://cellculture2.altervista.org/media-reagents-and-solution-preparation/
https://www.echemi.com/sds/batylalcohol-pid_Seven43544.html
https://www.chemicalbook.com/msds/batyl-alcohol.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Overcoming_Batatifolin_Solubility_in_Cell_Culture_Media.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3967611/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3967611/
https://pubmed.ncbi.nlm.nih.gov/27111574/
https://pubmed.ncbi.nlm.nih.gov/27111574/
https://www.researchgate.net/post/How-to-know-the-stability-of-drugs-and-reagents-in-the-cell-culture-media
https://www.benchchem.com/product/b1667762#how-to-prepare-batilol-solutions-for-cell-culture-experiments
https://www.benchchem.com/product/b1667762#how-to-prepare-batilol-solutions-for-cell-culture-experiments
https://www.benchchem.com/product/b1667762#how-to-prepare-batilol-solutions-for-cell-culture-experiments
https://www.benchchem.com/product/b1667762#how-to-prepare-batilol-solutions-for-cell-culture-experiments
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667762?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b1667762?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667762?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

